Cas no 84598-13-0 (1,3-Benzodioxole, 5-(phenylmethyl)-)
84598-13-0 structure
Product Name:1,3-Benzodioxole, 5-(phenylmethyl)-
CAS No:84598-13-0
MF:C14H12O2
MW:212.243884086609
CID:666713
PubChem ID:18518741
Update Time:2025-04-19
1,3-Benzodioxole, 5-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole, 5-(phenylmethyl)-
- 5-benzyl-1,3-benzodioxole
- SCHEMBL1422874
- DTXSID40594357
- 84598-13-0
- benzyl-3,4-methylenedioxybenzene
- 5-Benzyl-2H-1,3-benzodioxole
-
- Inchi： 1S/C14H12O2/c1-2-4-11(5-3-1)8-12-6-7-13-14(9-12)16-10-15-13/h1-7,9H,8,10H2
- InChI Key： FDTVPJJPRVAQMG-UHFFFAOYSA-N
- SMILES： O1COC2=CC=C(C=C12)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 212.083729621g/mol
- Monoisotopic Mass: 212.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 18.5Ų
1,3-Benzodioxole, 5-(phenylmethyl)- Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
84598-13-0 (1,3-Benzodioxole, 5-(phenylmethyl)-) Related Products
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